Cas no 787640-44-2 (6,7-difluoro-1,2,3,4-tetrahydroisoquinoline)

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline structure

787640-44-2 structure

Product Name:6,7-difluoro-1,2,3,4-tetrahydroisoquinoline

CAS No:787640-44-2

MF:C₉H₉F₂N

MW:169.171269178391

MDL:MFCD13179156

CID:1117785

PubChem ID:57880511

Update Time:2024-10-27

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 6,7-DIFLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
- 6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
- 6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline (ACI)
- AKOS022271964
- AMY16262
- 787640-44-2
- FD10690
- CS-0455808
- EN300-374421
- MFCD13179156
- DS-11756
- SCHEMBL4788250
- MDL： MFCD13179156
- Inchi： 1S/C9H9F2N/c10-8-3-6-1-2-12-5-7(6)4-9(8)11/h3-4,12H,1-2,5H2
- InChI Key： YJAKFAUAMXMLPT-UHFFFAOYSA-N
- SMILES： FC1C(F)=CC2CCNCC=2C=1

Computed Properties

Exact Mass: 169.07030562g/mol
Monoisotopic Mass: 169.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 12Å²

Experimental Properties

Boiling Point: 224.7±40.0°C at 760 mmHg

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A189007916-250mg	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2	95%	250mg	$196.20	2023-09-01
Alichem	A189007916-1g	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2	95%	1g	$445.50	2023-09-01
TRC	D201100-250mg	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2		250mg	$ 705.00	2022-06-05
TRC	D201100-500mg	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2		500mg	$ 1170.00	2022-06-05
Chemenu	CM228686-1g	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2	95%	1g	$421	2021-08-04
abcr	AB483412-250 mg	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline; .	787640-44-2		250mg	€413.40	2023-06-15
abcr	AB483412-1 g	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline; .	787640-44-2		1g	€773.10	2023-06-15
Chemenu	CM228686-1g	6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2	95%+	1g	$***	2023-03-30
eNovation Chemicals LLC	D520830-1g	6,7-difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2	95.00%	1g	$365	2024-05-24
eNovation Chemicals LLC	D520830-5g	6,7-difluoro-1,2,3,4-tetrahydroisoquinoline	787640-44-2	95.00%	5g	$798	2024-05-24

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